N-(4-(2-oxo-2-(quinolin-5-ylamino)ethyl)thiazol-2-yl)-2-phenylacetamide

• IUPAC Name: N-[4-[2-oxo-2-(quinolin-5-ylamino)ethyl]-1,3-thiazol-2-yl]-2-phenylacetamide
• InChI: InChI=1S/C22H18N4O2S/c27-20(12-15-6-2-1-3-7-15)26-22-24-16(14-29-22)13-21(28)25-19-10-4-9-18-17(19)8-5-11-23-18/h1-11,14H,12-13H2,(H,25,28)(H,24,26,27)
• InChI Key: YAMGJPLQVGBYIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC4=C3C=CC=N4
• Molecular Formula: C22H18N4O2S
• Molecular Weight: 402.5 g/mol

Description

N-(4-(2-oxo-2-(quinolin-5-ylamino)ethyl)thiazol-2-yl)-2-phenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

Target of Action

The primary target of this compound is the kidney-type glutaminase (KGA) . KGA is an enzyme that plays a crucial role in the conversion of glutamine to glutamate, a process that is essential for various metabolic pathways .

Mode of Action

The compound, also known as bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES), acts as a potent inhibitor of KGA . BPTES inhibits the allosteric activation caused by phosphate binding and promotes the formation of an inactive complex .

Biochemical Pathways

The inhibition of KGA by this compound affects the glutamine metabolism pathway. By inhibiting KGA, the conversion of glutamine to glutamate is reduced, which can impact various downstream processes, including the production of α-ketoglutarate, a key component of the citric acid cycle .

Result of Action

The inhibition of KGA by this compound can potentially limit the accumulation of excess glutamate, which may help minimize the loss of neurological function that accompanies brain injury .

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-(2-oxo-2-(quinolin-5-ylamino)ethyl)thiazol-2-yl)-2-phenylacetamide in lab experiments is its high potency and selectivity. The compound has been shown to exhibit high efficacy at low concentrations, making it a cost-effective option for research studies. However, one of the limitations of using this compound is its potential toxicity. The compound has been shown to exhibit cytotoxic effects, and caution should be taken when handling and using this compound in lab experiments.

Future Directions

There are several future directions for the research of N-(4-(2-oxo-2-(quinolin-5-ylamino)ethyl)thiazol-2-yl)-2-phenylacetamide. One of the main areas of interest is the development of novel therapeutic agents based on this compound. The compound has shown promising results in the treatment of various diseases, and further investigation is needed to determine its full therapeutic potential. Another area of interest is the investigation of the compound's mechanism of action. Further studies are needed to fully understand how this compound exerts its effects on cells and tissues. Finally, the development of new synthesis methods and optimization of existing methods is needed to improve the yield and purity of this compound.
In conclusion, this compound is a promising compound that has gained significant attention in scientific research. The compound has shown potential applications in various fields, including cancer treatment, inflammation, and antimicrobial activities. Further investigation is needed to fully understand the compound's mechanism of action and therapeutic potential.

Synthesis Methods

The synthesis of N-(4-(2-oxo-2-(quinolin-5-ylamino)ethyl)thiazol-2-yl)-2-phenylacetamide involves the reaction of 2-phenylacetic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2-amino-4-(2-oxo-2-(quinolin-5-ylamino)ethyl)thiazole to form the desired product. The synthesis of this compound has been reported in various literature sources, and the method has been optimized to yield high purity and yield.

Scientific Research Applications

N-(4-(2-oxo-2-(quinolin-5-ylamino)ethyl)thiazol-2-yl)-2-phenylacetamide has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation. The compound has also been investigated for its antimicrobial and antifungal properties.